2-(2-Hydroxyphenyl)-5-hydroxypyridine, 95%
Overview
Description
2-(2-Hydroxyphenyl)-5-hydroxypyridine, 95% (2-HP-5-HP), is a synthetic compound that has been used in a variety of scientific research applications. It is a hydroxylated derivative of pyridine, and is known to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(2-Hydroxyphenyl)-5-hydroxypyridine, 95% is not fully understood. However, it is believed to act as a substrate for the enzyme tyrosinase, which is involved in the synthesis of melanin. It is also believed to act as a substrate for other enzymes, such as aldehyde oxidase and xanthine oxidase. In addition, it is believed to act as a substrate for the enzyme NADH-cytochrome b5 reductase, which is involved in the regulation of redox reactions.
Biochemical and Physiological Effects
2-(2-Hydroxyphenyl)-5-hydroxypyridine, 95% has been found to have a range of biochemical and physiological effects. For example, it has been found to inhibit the enzyme tyrosinase, which is involved in the synthesis of melanin. It has also been found to inhibit the enzymes aldehyde oxidase and xanthine oxidase. In addition, it has been found to inhibit the enzyme NADH-cytochrome b5 reductase, which is involved in the regulation of redox reactions.
Advantages and Limitations for Lab Experiments
The use of 2-(2-Hydroxyphenyl)-5-hydroxypyridine, 95% in laboratory experiments has a number of advantages and limitations. One of the main advantages is that it is relatively easy to synthesize, with a yield of 95%. In addition, it is relatively stable, and can be stored for long periods of time without significant degradation. However, it is important to note that it is toxic and should be handled with care.
Future Directions
The potential future directions for 2-(2-Hydroxyphenyl)-5-hydroxypyridine, 95% are numerous. For example, further research could be conducted to better understand its mechanism of action and its biochemical and physiological effects. In addition, further research could be conducted to determine its potential therapeutic applications. Furthermore, further research could be conducted to develop more efficient methods for its synthesis. Finally, further research could be conducted to develop methods for its safe and effective use in laboratory experiments.
Synthesis Methods
2-(2-Hydroxyphenyl)-5-hydroxypyridine, 95% can be synthesized in two steps. The first step involves the reaction of 2-hydroxyphenyl pyridine with sodium hydroxide. This reaction produces 2-(2-Hydroxyphenyl)-5-hydroxypyridine, 95% in a yield of 95%. The second step involves the removal of the sodium hydroxide by-product, which can be done using an anion exchange resin.
Scientific Research Applications
2-(2-Hydroxyphenyl)-5-hydroxypyridine, 95% has been used in a variety of scientific research applications. For example, it has been used as a substrate for the enzyme tyrosinase, which is involved in the synthesis of melanin. It has also been used as a substrate for other enzymes, such as aldehyde oxidase and xanthine oxidase. In addition, it has been used as a substrate for the enzyme NADH-cytochrome b5 reductase, which is involved in the regulation of redox reactions.
properties
IUPAC Name |
6-(2-hydroxyphenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO2/c13-8-5-6-10(12-7-8)9-3-1-2-4-11(9)14/h1-7,13-14H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYGBLSDOBWYMHH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NC=C(C=C2)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90695505 |
Source
|
| Record name | 6-(5-Hydroxypyridin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90695505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Hydroxyphenyl)-5-hydroxypyridine | |
CAS RN |
1261970-09-5 |
Source
|
| Record name | 6-(5-Hydroxypyridin-2(1H)-ylidene)cyclohexa-2,4-dien-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90695505 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 2-hydroxy-4-oxo-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidine-3-carboxylate](/img/structure/B6300084.png)
